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Compound of Interest

Compound Name: Methionine methyl ester

Cat. No.: B078160

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling Methionine methyl ester, a common reagent in peptide synthesis.
Adherence to these procedures will help maintain a safe laboratory environment and ensure
the integrity of your research.

Immediate Safety and Hazard Information

Methionine methyl ester hydrochloride is classified as a hazardous substance. It is crucial to
be aware of its potential risks to ensure proper handling. The primary hazards include:

Skin Irritation: Causes skin irritation upon contact.[1][2][3]

Serious Eye Irritation: Can cause serious damage to the eyes.[1][2][3]

Respiratory Irritation: May cause irritation to the respiratory system if inhaled.[1][2][3]

Harmful if Swallowed: Ingestion of this chemical can be harmful.[3]
In case of exposure, follow these first-aid measures immediately:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing and seek medical attention.[1][3]
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o Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation persists,
consult a physician.[1][2]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and seek medical attention.[1][3]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical
attention if symptoms occur.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Methionine methyl
ester to minimize exposure and ensure personal safety.
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PPE Category Item Specifications

Chemical splash goggles that
conform to EN 166 (EU) or
NIOSH (US) standards are
required.[4]

Eye Protection Safety Goggles

Nitrile or neoprene gloves are
_ _ _ recommended. Always inspect
Hand Protection Chemical-Resistant Gloves )
gloves prior to use and wash

hands after handling.[4][5]

A long-sleeved lab coat should
be worn and fully buttoned. For

] tasks with a higher risk of

Body Protection Laboratory Coat ) ) )
splashing, a chemical-resistant

apron over the lab coat is

advised.[5]

All handling of Methionine
methyl ester, especially in its
solid, powdered form or when
) ) creating solutions, must be

Respiratory Protection Fume Hood ) -
conducted in a certified
chemical fume hood to prevent
the inhalation of dust or

aerosols.[5]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling Methionine methyl ester from receipt to disposal is critical
for both safety and experimental success.

1. Storage and Preparation:

¢ Receiving and Storage: Upon receipt, store the compound in a tightly sealed container in a
cool, dry, and dark place. For long-term storage, refrigeration is recommended to maintain
product quality.[1][2]
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o Work Area Preparation: Ensure the chemical fume hood is operational and the workspace is
clean. Have all necessary equipment and reagents readily available before you begin.

» Equilibration: Before opening, allow the container of Methionine methyl ester to equilibrate
to room temperature to prevent moisture condensation, which can degrade the compound.[6]

2. Weighing and Solution Preparation:

e Weighing: Perform all weighing of the solid compound within the chemical fume hood to
avoid inhaling any dust.

¢ Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.

3. Experimental Use:

» Handling: Always handle the compound within a well-ventilated area, preferably a chemical
fume hood.[4] Avoid direct contact with skin and eyes.[4]

 Inert Atmosphere: For reactions sensitive to air and moisture, consider handling the
compound under an inert atmosphere, such as nitrogen or argon.[5]

Disposal Plan

Proper disposal of Methionine methyl ester and any associated contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

e Unused Compound: Dispose of any unused Methionine methyl ester as hazardous
chemical waste. It should be placed in a clearly labeled and sealed container.[1][2]

o Contaminated Materials: All disposable materials that have come into contact with the
chemical, such as gloves, pipette tips, and absorbent pads, must be disposed of in a
designated hazardous waste container.[5]

e Solutions: Both aqueous and organic solutions containing Methionine methyl ester should
be collected in separate, appropriately labeled hazardous waste containers. Do not pour any
solutions down the drain.[5]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b078160?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Acid_PEG12_NHS_ester.pdf
https://www.echemi.com/sds/ac-dl-met-ome-pid_Rock21685.html
https://www.echemi.com/sds/ac-dl-met-ome-pid_Rock21685.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Amino_PEG6_amine.pdf
https://www.benchchem.com/product/b078160?utm_src=pdf-body
https://www.benchchem.com/product/b078160?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1595206&productDescription=L-METHIO9+METHL+ESTER+HYDRO+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Amino_PEG6_amine.pdf
https://www.benchchem.com/product/b078160?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Amino_PEG6_amine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Regulatory Compliance: All disposal must be in accordance with local, state, and federal
regulations. Consult your institution's Environmental Health and Safety (EHS) department for
specific guidance.[3]

Quantitative Data

The following table summarizes key quantitative data for L-Methionine methyl ester

hydrochloride.
Property Value
CAS Number 2491-18-1[1][2][3][7]
Molecular Formula C6H13NO2S - HCI[2][7]
Molecular Weight 199.70 g/mol [7][8]
Melting Point 151-153 °CJ[7]
Appearance Beige Powder Solid[2]
Storage Temperature Refrigerated[1][2]

Workflow for Safe Handling of Methionine Methyl
Ester
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Workflow for Safe Handling of Methionine Methyl Ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Methionine Methyl Ester]. BenchChem, [2025]. [Online PDF]. Available at:
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methionine-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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